2-chloro-N-(2-chloro-3-fluoropyridin-4-yl)-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-(2-chloro-3-fluoropyridin-4-yl)-6-fluorobenzamide
• InChI: InChI=1S/C12H6Cl2F2N2O/c13-6-2-1-3-7(15)9(6)12(19)18-8-4-5-17-11(14)10(8)16/h1-5H,(H,17,18,19)
• InChI Key: DDSXRUDLQQTJDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NC2=C(C(=NC=C2)Cl)F)F
• Molecular Formula: C12H6Cl2F2N2O
• Molecular Weight: 303.09 g/mol

Description

“2-chloro-N-(2-chloro-3-fluoropyridin-4-yl)-6-fluorobenzamide” is a fluorinated pyridine compound. Fluoropyridines are interesting due to their unusual physical, chemical, and biological properties, which are attributed to the presence of strong electron-withdrawing substituents in the aromatic ring. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.

Synthesis Analysis

The synthesis of fluoropyridines is a challenging problem. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented. For example, 2-fluoropyridines were prepared in 91–94% yields by diazotization of 2-aminopyridines with sodium nitrite in anhydrous HF or HF-pyridine complex.

Scientific Research Applications

Synthesis of Fluorinated Pyridines

• The compound is a type of fluorinated pyridine. Fluorinated pyridines are of interest due to their unusual physical, chemical, and biological properties. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.
• The synthesis of fluorinated pyridines involves various methods, including the Umemoto reaction and Balts-Schiemann reaction. The specific methods for the synthesis of “2-chloro-N-(2-chloro-3-fluoropyridin-4-yl)-6-fluorobenzamide” are not detailed in the sources.
• The outcomes of these syntheses are fluoropyridines that can be used in various applications, including as potential imaging agents for various biological applications.

Pharmaceutical Applications

• The compound could potentially be used in pharmaceutical applications. Its physicochemical properties suggest it has high GI absorption and is BBB permeant. It’s not a P-gp substrate and doesn’t inhibit CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4.

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-3-fluoropyridin-4-ylamine (293 mg, 2.0 mmol), 2-chloro-6-fluoro-benzoyl chloride (400 mg, 2.07 mmol) and triethylamine (300 μL, 218 mg, 2.15 mmol) in dioxane (6 mL) was heated at 50° C. for 4 hours. After cooling to ambient temperature, triethylamine (60 μL) and 2-chloro-6-fluorobenzoyl chloride (40 μL) were added. The resultant mixture was heated under reflux for a further 2 hours. The reaction mixture was cooled and concentrated under reduced pressure. The residue was purified by silica gel flash chromatography eluting with DCM and the resultant solid was triturated in diethyl ether, filtered, and dried to give the desired compound as a white solid (380 mg, 63% yield). 1H NMR (400 MHz, DMSO-d6): δ 11.46 (br s, 1H), 8.27-8.23 (m, 2H), 7.59 (td, J=8.3, 6.2 Hz, 1H), 7.47 (d, J=8.1 Hz, 1H), 7.42-7.37 (m, 1H). LCMS (Method C): RT=3.34 min, m/z: 303 [M+H+].